Cas no 426-64-2 (Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI))

• Product Name: Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI)
• CAS No: 426-64-2
• MF: C₁₈H₂₀F₁₄O₄
• MW: 566.326655387878
• CID: 324857
• PubChem ID: 57349933
• Update Time: 2025-04-19

Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI)
• 4-HYDROXYPYRIDINE
• DTXSID60897554
• NS00111180
• 1,10-bis-(heptafluorobutyryloxy)-decane
• Decane-1,10-diyl bis(heptafluorobutanoate)
• 426-64-2

• Inchi： 1S/C18H20F14O4/c19-13(20,15(23,24)17(27,28)29)11(33)35-9-7-5-3-1-2-4-6-8-10-36-12(34)14(21,22)16(25,26)18(30,31)32/h1-10H2
• InChI Key： AVVCGEANSDZGAS-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCCOC(C(C(C(F)(F)F)(F)F)(F)F)=O)F

Computed Properties

• Exact Mass: 566.1138034g/mol
• Monoisotopic Mass: 566.1138034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 150-151 °C(lit.)
• Boiling Point: 230-235 °C12 mm Hg(lit.)

Butanoic acid,heptafluoro-, 1,10-decanediyl ester (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-8-10
• RTECS：UU7701450
• Hazardous Material Identification：
• Risk Phrases：R36/37/38